Cas no 1289585-33-6 (tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate
• CAS No: 1289585-33-6
• MF: C₁₅H₂₀ClNO₂S
• MW: 313.842802047729
• CID: 2091061
• PubChem ID: 66569991
• Update Time: 2025-11-05

tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-[(4-chlorophenyl)thio]-, 1,1-dimethylethyl ester, (3R)-
• (R)-tert-Butyl3-((4-chlorophenyl)thio)pyrrolidine-1-carboxylate
• (R)-3-(4-Chloro-phenylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((4-chlorophenyl)thio)pyrrolidine-1-carboxylate
• 1289585-33-6
• G68781
• DB-247373
• TERT-BUTYL (3R)-3-[(4-CHLOROPHENYL)SULFANYL]PYRROLIDINE-1-CARBOXYLATE

• MDL： MFCD18837556
• Inchi： 1S/C15H20ClNO2S/c1-15(2,3)19-14(18)17-9-8-13(10-17)20-12-6-4-11(16)5-7-12/h4-7,13H,8-10H2,1-3H3/t13-/m1/s1
• InChI Key： MEYYYYJAZMMAHH-CYBMUJFWSA-N
• SMILES： ClC1C=CC(=CC=1)S[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 313.0903277g/mol
• Monoisotopic Mass: 313.0903277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate

tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate (CAS No. 1289585-33-6): An Overview

tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate (CAS No. 1289585-33-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate is noteworthy for its chiral center and the presence of a sulfanyl group. The tert-butyl protecting group on the pyrrolidine ring provides stability and facilitates synthetic manipulations, making it a valuable intermediate in the synthesis of more complex molecules. The 4-chlorophenyl substituent adds further complexity and influences the compound's biological activity.

In terms of synthesis, several methods have been reported in the literature for the preparation of tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate. One common approach involves the reaction of (R)-3-(4-chlorophenylthio)pyrrolidine with di-tert-butyl dicarbonate (Boc₂O) under appropriate conditions. This method ensures high stereoselectivity and yield, making it a preferred choice for large-scale production. Another notable synthetic route involves the use of chiral auxiliaries to control the stereochemistry during the formation of the pyrrolidine ring.

The biological activity of tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Additionally, its interaction with ion channels and transporters has been explored, highlighting its potential as a lead compound for drug discovery.

In the context of pharmaceutical applications, tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate has shown promise in several areas. One notable application is in the treatment of neurological disorders, where its ability to modulate specific receptors and ion channels can help alleviate symptoms associated with conditions such as Parkinson's disease and epilepsy. Furthermore, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The pharmacokinetic properties of tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate are also an important consideration in its development as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in vivo. The tert-butyl protecting group plays a significant role in enhancing these properties by improving solubility and stability.

In terms of safety and toxicity, extensive evaluations have been conducted to assess the potential risks associated with tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate. Preclinical studies have demonstrated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further investigations are necessary to ensure its safety in human trials.

The future outlook for tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate is promising. Ongoing research continues to explore its potential applications in various therapeutic areas, driven by its unique chemical structure and biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, tert-butyl (3R)-3-(4-chlorophenyl)sulfanylpyrrolidine-1-carboxylate (CAS No. 1289585-33-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent.